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Compound of Interest

Compound Name: KK181N1

Cat. No.: B15605268 Get Quote

Disclaimer: The following information is intended for research purposes only. KK181N1 is a

chemical compound for laboratory investigation and is not approved for human or veterinary

use. The data available is limited to its application in plant biology research.

Introduction
KK181N1 is a potent and selective inhibitor of the karrikin receptor KAI2 (Karrikin Insensitive

2).[1] Karrikins are a class of butenolide compounds found in smoke from burning plant

material that can stimulate seed germination and seedling development. The KAI2 signaling

pathway is crucial for these responses in many plant species. KK181N1 acts by binding non-

covalently to the catalytic pocket of the KAI2 protein, thereby blocking the downstream

signaling cascade initiated by karrikins.[1] Its selectivity allows researchers to probe the specific

functions of the KAI2 pathway in plant growth and development.

Physicochemical Properties and Storage
A summary of the available quantitative data for KK181N1 is presented in the table below.
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Property Data

Purity 99.83%

Storage Conditions

-80°C 6 months

-20°C 1 month

Note: Store in a sealed container, away from

moisture.[1]

Mechanism of Action
KK181N1 functions as an antagonist to the KAI2 receptor. In the presence of karrikins (or an

endogenous, yet to be fully identified, plant hormone), the KAI2 receptor interacts with the F-

box protein MAX2 (More Axillary Growth 2), leading to the degradation of SMAX1 (Suppressor

of MAX2 1) proteins. This degradation allows for the expression of downstream genes that

promote seed germination and seedling photomorphogenesis. KK181N1 prevents this cascade

by occupying the binding site on KAI2.

Experimental Protocols
Currently, there are no established protocols for the administration of KK181N1 in animal or

human subjects. Its use has been documented in in vitro and plant-based assays.

In Vitro KAI2 Inhibition Assay
Objective: To determine the inhibitory activity of KK181N1 on KAI2 receptor signaling.

Materials:

Purified KAI2 protein

KK181N1 stock solution (dissolved in a suitable solvent, e.g., DMSO)

Karrikin ligand (e.g., KAR1)

Assay buffer
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Detection substrate

Protocol:

Prepare a series of dilutions of KK181N1 in the assay buffer.

In a multi-well plate, combine the purified KAI2 protein with the different concentrations of

KK181N1.

Incubate for a predetermined time to allow for binding.

Add the karrikin ligand to initiate the signaling reaction.

Add the detection substrate, which will produce a measurable signal (e.g., fluorescence or

color change) upon KAI2 activity.

Measure the signal using a plate reader.

Calculate the IC50 value of KK181N1, which represents the concentration of the inhibitor

required to reduce the KAI2 activity by 50%.

Seed Germination Assay in Arabidopsis thaliana
Objective: To assess the effect of KK181N1 on karrikin-induced seed germination.

Materials:

Arabidopsis thaliana seeds (wild-type and KAI2-pathway mutants)

Growth medium (e.g., Murashige and Skoog)

KK181N1

Karrikin (KAR1)

Petri dishes

Growth chamber
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Protocol:

Sterilize the Arabidopsis seeds.

Prepare growth media containing different concentrations of KK181N1, with and without the

addition of a fixed concentration of KAR1. A control group with only KAR1 and a mock-

treated group should be included.

Sow the sterilized seeds on the prepared media in Petri dishes.

Stratify the seeds by incubating them at 4°C in the dark for 2-4 days to synchronize

germination.

Transfer the plates to a growth chamber with controlled light and temperature conditions.

Record the germination rate daily for a period of 7-10 days. Germination is typically defined

as the emergence of the radicle.

Analyze the data to determine the effect of KK181N1 on inhibiting KAR1-induced

germination.

Visualizations
Signaling Pathway of KK181N1 in Arabidopsis
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Caption: KAI2 signaling pathway and the inhibitory action of KK181N1.
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Experimental Workflow for Seed Germination Assay
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Caption: Workflow for the Arabidopsis seed germination assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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